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Compound of Interest

Compound Name: Chloraniformethan

Cat. No.: B1217149 Get Quote

A Note on "Chloraniformethan"

Initial research indicates that "Chloraniformethan" (Ref: BAY 79770) is an obsolete herbicide.

[1] Publicly available data on its specific chemical properties, solution instability, and

degradation pathways is extremely limited.[1][2]

To provide a valuable and factually accurate guide in line with the detailed requirements of your

request, this support center will focus on Chloroform (Trichloromethane). Chloroform is a widely

used chlorinated solvent in research and drug development that presents well-documented

instability challenges. The principles and troubleshooting methodologies discussed here are

broadly applicable to other volatile chlorinated compounds.

Frequently Asked Questions (FAQs)
Q1: My chloroform-based solution turned yellow and has a musty, sharp odor. What is

happening?

A1: This is a strong indicator of chloroform degradation. In the presence of oxygen and light

(UV), chloroform (CHCl₃) oxidizes to form highly toxic byproducts, primarily phosgene (COCl₂)

and hydrochloric acid (HCl).[3][4] Phosgene is a colorless gas with an odor described as being

like "freshly cut hay or grass".[4][5] The yellowing may be due to secondary reactions or the

presence of other degradation products. You should immediately move the container to a

chemical fume hood, avoid inhaling the vapors, and treat the solution as hazardous waste.[4][5]
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Q2: I need to use pure, unstabilized chloroform for an analytical application. What precautions

are essential?

A2: Using unstabilized chloroform requires extreme caution due to its rapid degradation.[5][6]

Always handle it in a chemical fume hood.[7]

Store it in a tightly sealed, amber glass bottle away from light and heat sources.[3][6]

Date the bottle upon receipt and opening. Unstabilized chloroform should be disposed of as

hazardous waste after one year.[6][8]

Test for the presence of phosgene before each use, especially if the bottle has been opened

previously.[3][4]

Q3: What is the role of the ethanol or amylene added to commercial chloroform?

A3: These are stabilizers added to prevent degradation.[3]

Ethanol: Typically added at concentrations of 0.5-1.0%, ethanol acts as a phosgene

scavenger.[9][10] It reacts with any phosgene that forms, converting it into non-toxic diethyl

carbonate.[11]

Amylene: Added at lower concentrations (~100 ppm), amylene is a free-radical scavenger

that inhibits the initial oxidation of chloroform. However, there is evidence that amylene may

not always be an effective long-term stabilizer.[3][12]

Q4: Can the stabilizer in my chloroform interfere with my experiment?

A4: Yes. The choice of stabilizer is critical for certain applications.

Ethanol is a polar, protic solvent that can interfere with reactions sensitive to alcohols, such

as certain Grignard reactions or extractions.

Amylene is an alkene and can interfere with applications involving UV spectroscopy or

reactions sensitive to double bonds. For sensitive analytical work, it may be necessary to

use freshly purified, unstabilized chloroform and handle it with appropriate care.
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Troubleshooting Guide
Problem / Observation Potential Cause Recommended Action(s)

Unexpected reaction

byproducts or failed synthesis.

Degradation of the chloroform

solvent has introduced reactive

contaminants (HCl, phosgene).

1. Test the chloroform stock for

acidity (pH paper) and

phosgene.[3][13]2. If

contaminated, dispose of the

solvent and acquire a new,

unopened bottle.3. For

sensitive reactions, consider

using a freshly opened bottle

of high-purity, stabilized

chloroform or purifying the

solvent immediately before

use.

Aqueous phase darkens

during chloroform extraction.

High concentration of

phosgene in the chloroform.

[12]

1. STOP the procedure

immediately. Close all

containers and ensure work is

being performed in a fume

hood.[5]2. Dispose of all

materials, including the

contaminated chloroform, as

hazardous waste.[4]3. Report

the incident to your institution's

safety officer.[3]

Noticeable pressure release

("hiss") upon opening an old

bottle.

Buildup of gaseous

degradation products (HCl,

CO₂, phosgene).[5]

1. Do not proceed with using

the solvent.2. Carefully place

the closed bottle in a

secondary container within a

fume hood.[5]3. Label it clearly

as "Suspected Phosgene

Contamination" and arrange

for immediate hazardous

waste disposal.[4][8]
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Experimental Protocols
Protocol 1: Qualitative Test for Phosgene Presence
This protocol describes a colorimetric test to detect the presence of phosgene in chloroform.[3]

[4]

Methodology:

Preparation of Indicator Strips:

In a fume hood, prepare a solution containing 5% w/v diphenylamine and 5% w/v

dimethylaminobenzaldehyde in ethanol.[3]

Dip strips of filter paper into this solution and allow them to dry completely in the dark.

Store the dried strips in a sealed, dark container. The freshly prepared strips should be a

very light yellow.[3][4]

Testing Procedure:

Place the bottle of chloroform to be tested in a chemical fume hood.[7]

Briefly open the bottle and hold a prepared indicator strip over the opening, exposing it to

the headspace vapor. DO NOT inhale the vapor.

Close the bottle immediately.

Interpretation:

If the strip turns a distinct yellow or orange color, phosgene is present.[3][4]

The chloroform should not be used and must be disposed of as hazardous waste.[4]

Visualizations
Chloroform Degradation Pathway
The following diagram illustrates the light and oxygen-induced degradation of chloroform into

toxic byproducts.
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Caption: Oxidative degradation pathway of chloroform.

Experimental Workflow: Phosgene Detection
This workflow outlines the decision-making process for safely handling and testing chloroform.
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Caption: Workflow for testing chloroform before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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